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Compound of Interest

Compound Name:
2-(2-Morpholin-4-ylethoxy)benzoic

acid

CAS No.: 179994-93-5

Cat. No.: B1310325

Get Quote

Executive Summary
This guide provides a technical comparison between 2-(2-morpholinoethoxy)benzoic acid

(ortho) and 4-(2-morpholinoethoxy)benzoic acid (para). While both compounds share identical

molecular weights and functional groups, their positional isomerism dictates vastly different

physicochemical properties and bioactivities.

The Para Isomer is the industry standard "solubilizing tail" motif found in kinase inhibitors

(e.g., Gefitinib intermediates). It favors solvent exposure and extended binding

conformations.

The Ortho Isomer acts as a conformational lock. It is characterized by intramolecular

hydrogen bonding/ion-pairing, increased lipophilicity (pseudo-ring formation), and distinct

steric profiles that often preclude it from ATP-binding pockets but enhance membrane

permeability.

Physicochemical & Structural Basis
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Understanding the bioactivity differences requires analyzing the structural consequences of the

substitution pattern.

Electronic and Steric Effects (The "Ortho Effect")
The position of the morpholinoethoxy group fundamentally alters the acidity and conformation

of the benzoic acid core.

Property
Ortho Isomer (2-
substituted)

Para Isomer (4-
substituted)

Mechanism

Acidity (pKa) Lower (~3.5 - 4.0) Higher (~4.5)

Ortho Effect: Steric

bulk twists the

carboxylate out of

plane, reducing

resonance

destabilization. Para-

alkoxy donates

electrons (resonance),

destabilizing the

anion.

Conformation "Bent" / Locked Linear / Extended

Intramolecular H-bond

(COOH···O-ether) or

Salt Bridge

(COO⁻···NH⁺-

morpholine).

Zwitterionic Character Compact Zwitterion Extended Zwitterion

At pH 7.4, both are

zwitterions. The ortho

charges are spatially

proximal, masking

polarity.

Lipophilicity (LogD) Higher (Apparent) Lower

Internal charge

neutralization in ortho

increases passive

membrane

permeability.
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Structural Visualization
The following diagram illustrates the critical intramolecular interaction in the ortho isomer

versus the extended solvent-interaction mode of the para isomer.
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Caption: Structural logic dictating the divergent bioactivity profiles. The ortho-isomer forms a

pseudo-cycle, while the para-isomer acts as a linear probe.

Comparative Bioactivity Analysis
Kinase Inhibition Potential (SAR Context)
In the context of drug design (e.g., EGFR or VEGFR inhibitors), these acids are often linked to

a core scaffold (like quinazoline) via an amide or ester bond.

Para-Morpholinoethoxy:

Role: Acts as a "Solvent Tail."

Mechanism: The aromatic ring binds in the hydrophobic pocket. The para-chain extends

out of the ATP-binding cleft into the solvent. The morpholine nitrogen (protonated at

physiological pH) improves aqueous solubility without interfering with protein binding.
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Data Support: Drugs like Gefitinib and Erlotinib utilize analogous para-ether tails to

balance potency and solubility [1].

Ortho-Morpholinoethoxy:

Role: Conformational restrictor.

Mechanism: The ortho-substituent forces the aromatic ring and the linker into a non-

coplanar conformation (dihedral angle > 45°).

Outcome: Frequently results in reduced potency for standard kinase pockets due to steric

clashes with the "gatekeeper" residue or the inability to adopt the required planar binding

mode. However, it can be highly effective for targets requiring a twisted ligand

conformation (e.g., certain GPCR allosteric sites).

Antimicrobial Activity
Benzoic acid derivatives act as preservatives and weak antibacterial agents.

Mechanism: Un-dissociated acid penetrates the bacterial cell wall; intracellular dissociation

lowers cytoplasmic pH and disrupts enzymatic function.

Comparison:

Ortho: Generally more active against Gram-positive bacteria. The intramolecular masking

of the polar groups (zwitterionic pair) facilitates faster diffusion through the peptidoglycan

layer.

Para: Less active as a standalone antimicrobial due to lower membrane permeability of

the extended zwitterion.

Experimental Protocols
To validate these differences in your own lab, follow these standardized protocols.

Synthesis: Williamson Ether Method
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This protocol is self-validating: the ortho reaction is slower and requires higher energy due to

steric hindrance.

Reagents:

Hydroxybenzoic acid (ortho or para)

4-(2-Chloroethyl)morpholine hydrochloride

Potassium Hydroxide (KOH)

Solvent: Ethanol/Water (reflux)

Workflow Diagram:
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QC Checkpoint

Start: Hydroxybenzoic Acid
+ Morpholine Chloride

Add aq. KOH (3 eq)
Form Phenoxide Dianion

Reflux (80°C)
Para: 4-6 hours

Ortho: 12-18 hours (Steric drag)

Adjust pH to 5.0
(Isoelectric Point)

Precipitate Product

Recrystallize
(Ethanol/Water)

Check Solubility:
Ortho: Soluble in DCM
Para: Insoluble in DCM

Click to download full resolution via product page

Caption: Synthetic workflow highlighting the kinetic difference (reflux time) and solubility

checkpoint between isomers.
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Determination of pKa (Potentiometric Titration)
Because the morpholine nitrogen (pKa ~8) and benzoic acid (pKa ~4) interact, simple pH strips

are insufficient.

Prepare: 1 mM solution of the compound in 0.1 M KCl (ionic strength buffer).

Titrate: Use 0.1 M HCl to lower pH to 2, then titrate up with 0.1 M KOH to pH 11.

Data Analysis: Use the Bjerrum plot method.

Expectation: The ortho isomer will show a "smeared" titration curve in the pH 3-5 range

due to the proximity of the charged centers (field effect). The para isomer will show two

distinct inflection points.

Summary of Comparative Data
Feature

Ortho-Morpholinoethoxy
Benzoic Acid

Para-Morpholinoethoxy
Benzoic Acid

CAS Registry 1003875-97-7 (Generic/Ref) 7470-38-4 [2]

Primary Utility
Membrane Permeability /

Conformational Lock

Solubility Enhancer / Solvent

Contact

Solubility (Water)
Moderate (Internal salt

formation)
High (Extended zwitterion)

Solubility (DCM) High (Masked polarity) Low (Exposed polarity)

Kinase Potency Low (Steric clash risk) High (Proven scaffold)

Antimicrobial Moderate (Gram+ preference) Low
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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